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Compound of Interest

Compound Name: CAY10657

Cat. No.: B129948 Get Quote

Essential Safety and Handling Guide for
CAY10657
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling CAY10657. The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this compound,

fostering a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling CAY10657, it is crucial to use appropriate personal protective equipment to

prevent exposure. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before use and changed

regularly or immediately after

contamination.

Eyes
Safety glasses with side

shields or goggles

Goggles should be worn when

there is a risk of splashing.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat

should be worn to protect skin

and clothing. For larger

quantities or when splashing is

likely, a chemical-resistant

apron over the lab coat is

advised.

Respiratory
Use in a well-ventilated area or

with local exhaust ventilation

A fume hood is recommended,

especially when handling the

solid form to avoid inhalation of

dust particles.

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Before handling, ensure that a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Clear the workspace of any unnecessary items to prevent contamination and facilitate

cleanup in case of a spill.

2. Handling the Compound:
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Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where CAY10657 is handled.

When weighing or transferring the solid compound, do so carefully to avoid creating dust.

For creating solutions, add the solid to the solvent slowly to prevent splashing.

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Disposal Plan
Proper disposal of CAY10657 and its containers is essential to prevent environmental

contamination and ensure compliance with regulations.

1. Waste Segregation:

All disposable materials contaminated with CAY10657, such as gloves, pipette tips, and

paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

Unused or unwanted CAY10657 and its solutions should be collected in a separate, sealed,

and labeled hazardous waste container.

2. Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "CAY10657."

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.

Keep waste containers closed except when adding waste.

4. Final Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company.

Do not dispose of CAY10657 down the drain or in the regular trash.[1]

Signaling Pathway of CAY10657
CAY10657 is an inhibitor of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated

B cells) signaling pathway.[2] This pathway is a central regulator of inflammation, immune

responses, cell proliferation, and survival. The diagram below illustrates the mechanism of

action of CAY10657.
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Caption: CAY10657 inhibits the NF-κB signaling pathway by targeting the IKK complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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